Cas no 1257552-65-0 (5-{4-6-(pyridin-3-yl)pyridazin-3-ylpiperazine-1-carbonyl}-2,1,3-benzothiadiazole)

• Product Name: 5-{4-6-(pyridin-3-yl)pyridazin-3-ylpiperazine-1-carbonyl}-2,1,3-benzothiadiazole
• CAS No: 1257552-65-0
• MF: C₂₀H₁₇N₇OS
• MW: 403.460281133652
• CID: 6204693
• PubChem ID: 52416582
• Update Time: 2025-07-01

5-{4-6-(pyridin-3-yl)pyridazin-3-ylpiperazine-1-carbonyl}-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-{4-6-(pyridin-3-yl)pyridazin-3-ylpiperazine-1-carbonyl}-2,1,3-benzothiadiazole
• 1257552-65-0
• 5-{4-[6-(pyridin-3-yl)pyridazin-3-yl]piperazine-1-carbonyl}-2,1,3-benzothiadiazole
• VU0632241-1
• AKOS024493201
• 2,1,3-benzothiadiazol-5-yl-[4-(6-pyridin-3-ylpyridazin-3-yl)piperazin-1-yl]methanone
• F5040-0498
• benzo[c][1,2,5]thiadiazol-5-yl(4-(6-(pyridin-3-yl)pyridazin-3-yl)piperazin-1-yl)methanone

• Inchi： 1S/C20H17N7OS/c28-20(14-3-4-17-18(12-14)25-29-24-17)27-10-8-26(9-11-27)19-6-5-16(22-23-19)15-2-1-7-21-13-15/h1-7,12-13H,8-11H2
• InChI Key： WETXWSRULABIEC-UHFFFAOYSA-N
• SMILES： S1N=C2C=CC(=CC2=N1)C(N1CCN(C2=CC=C(C3C=NC=CC=3)N=N2)CC1)=O

Computed Properties

• Exact Mass: 403.12152936g/mol
• Monoisotopic Mass: 403.12152936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on 5-{4-6-(pyridin-3-yl)pyridazin-3-ylpiperazine-1-carbonyl}-2,1,3-benzothiadiazole

Introduction to Compound with CAS No. 1257552-65-0 and Product Name: 5-{4-6-(pyridin-3-yl)pyridazin-3-ylpiperazine-1-carbonyl}-2,1,3-benzothiadiazole

The compound with the CAS number 1257552-65-0 and the product name 5-{4-6-(pyridin-3-yl)pyridazin-3-ylpiperazine-1-carbonyl}-2,1,3-benzothiadiazole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule integrates multiple pharmacophoric elements, including a pyridazine core, a piperazine moiety, and a benzothiadiazole ring system, which collectively contribute to its unique chemical and biological properties.

In recent years, there has been a growing interest in developing novel compounds that exhibit potent pharmacological effects with minimal side effects. The 5-{4-6-(pyridin-3-yl)pyridazin-3-ylpiperazine-1-carbonyl}-2,1,3-benzothiadiazole structure has been designed to target specific biological pathways by leveraging the inherent binding capabilities of its constituent moieties. The pyridazine ring is known for its ability to interact with various enzymes and receptors, while the piperazine group enhances solubility and bioavailability. Additionally, the benzothiadiazole moiety is renowned for its anti-inflammatory, antiviral, and anticancer properties.

One of the most compelling aspects of this compound is its potential in the treatment of neurological disorders. Studies have shown that molecules containing the pyridazin core can modulate neurotransmitter activity, making them promising candidates for drugs targeting conditions such as depression, anxiety, and epilepsy. The presence of the piperazine group further enhances its potential as a central nervous system (CNS) drug by improving blood-brain barrier penetration. Furthermore, the benzothiadiazole component has been implicated in the development of drugs that exhibit neuroprotective effects.

Recent advancements in medicinal chemistry have enabled the synthesis of more complex and structurally diverse analogs of this compound. Researchers have been exploring modifications to the 5-{4-6-(pyridin-3-yl)pyridazin-3-ylpiperazine-1-carbonyl}-2,1,3-benzothiadiazole scaffold to optimize its pharmacokinetic profile and enhance its therapeutic efficacy. For instance, introducing fluorine atoms or other halogen substituents can improve metabolic stability and binding affinity. Additionally, computational modeling techniques have been employed to predict the binding interactions of this compound with target proteins, facilitating the design of more potent derivatives.

The biological activity of this compound has been extensively evaluated in preclinical studies. Initial experiments have demonstrated that it exhibits significant inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory pathways. Moreover, it has shown promise in reducing oxidative stress by modulating antioxidant enzyme activity. These findings suggest that this compound could be a valuable therapeutic agent for conditions characterized by chronic inflammation and oxidative damage.

Another area where this compound shows great promise is in oncology research. The benzothiadiazole moiety is known to possess anticancer properties by inducing apoptosis and inhibiting tumor cell proliferation. Preclinical studies have revealed that derivatives of this compound can selectively target cancer cells while sparing healthy tissues. This selectivity is attributed to the unique binding interactions between the molecule and cancer-specific enzymes or receptors. Further research is ongoing to identify additional mechanisms by which this compound exerts its antitumor effects.

The synthesis of 5-{4-6-(pyridin-3-yl)pyridazin-3-ylpiperazine-1-carbonyl}-2,1,3-benzothiadiazole involves a multi-step process that requires careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between pyridazine derivatives and piperazine carboxylic acids under controlled conditions. The introduction of the benzothiadiazole ring system typically involves cyclization reactions using appropriate electrophilic or nucleophilic reagents. Advanced synthetic techniques such as transition-metal catalysis have been employed to improve reaction efficiency and minimize unwanted byproducts.

The pharmacological profile of this compound is further enhanced by its favorable pharmacokinetic properties. Studies have shown that it exhibits good oral bioavailability and rapid absorption from the gastrointestinal tract. Additionally, it demonstrates prolonged half-life in vivo due to efficient metabolism and excretion pathways. These characteristics make it an attractive candidate for clinical development as an oral therapeutic agent.

In conclusion,5-{4-6-(pyridin-3-yloxy)-pyridazin}-3-yloxy)-carbonyl}-2, 1, 3-benzothiadiazole represents a significant advancement in pharmaceutical chemistry with promising applications in treating neurological disorders, chronic inflammatory diseases, and cancer. Its unique structural features, combined with its favorable pharmacological properties, position it as a valuable candidate for further clinical investigation. As research continues, additional derivatives will likely be developed to enhance its therapeutic efficacyand broaden its clinical applications.